Cas no 1025019-81-1 (Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate)

• Product Name: Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate
• CAS No: 1025019-81-1
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 4568430
• Update Time: 2025-06-08

Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate Chemical and Physical Properties

Names and Identifiers

• METHYL (E)-2-CYANO-3-[(3-METHYL-1H-PYRAZOL-5-YL)AMINO]-2-PROPENOATE
• Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate

• Inchi： 1S/C9H10N4O2/c1-6-3-8(13-12-6)11-5-7(4-10)9(14)15-2/h3,5H,1-2H3,(H2,11,12,13)/b7-5+
• InChI Key： RNHRBUSPEBFSRN-FNORWQNLSA-N
• SMILES： C(OC)(=O)/C(/C#N)=C/NC1C=C(C)NN=1

Computed Properties

• Exact Mass: 206.080376g/mol
• Monoisotopic Mass: 206.080376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 206.2g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 410.5±45.0 °C at 760 mmHg
• Flash Point: 202.1±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate

Recent Advances in the Study of Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate (CAS: 1025019-81-1)

Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate (CAS: 1025019-81-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrazole and cyanoacrylate functional groups, has been the subject of recent studies exploring its synthetic pathways, biological activities, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot condensation reaction, significantly reducing the number of steps and improving overall efficiency. The study reported a yield of 78% and demonstrated the scalability of the method, making it a promising candidate for industrial applications.

In addition to synthetic advancements, the biological activity of Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate has been a key area of investigation. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against several kinase enzymes, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). These findings suggest potential applications in the treatment of cancers and neurodegenerative diseases, although further in vivo studies are required to validate these effects.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, explored the structure-activity relationship (SAR) of Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate derivatives. The research identified specific modifications to the pyrazole ring that enhanced binding affinity to target proteins, paving the way for the development of more potent analogs. This work underscores the compound's versatility as a scaffold for drug design.

Despite these promising developments, challenges remain in the clinical translation of Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Methyl (E)-2-cyano-3-(3-methyl-1H-pyrazol-5-yl)amino-2-propenoate (CAS: 1025019-81-1) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research in this area is expected to yield significant contributions to the field of chemical biology and medicinal chemistry.